Cas no 2411292-75-4 (Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride)

• Product Name: Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride
• CAS No: 2411292-75-4
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 5329893
• Update Time: 2025-06-08

Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride
• AT23021
• ISOPROPYL PIPERIDIN-4-YLCARBAMATE HCL
• propan-2-yl N-(piperidin-4-yl)carbamate hydrochloride
• Z4297487652

• Inchi： 1S/C9H18N2O2.ClH/c1-7(2)13-9(12)11-8-3-5-10-6-4-8;/h7-8,10H,3-6H2,1-2H3,(H,11,12);1H
• InChI Key： SADAGIJGKHVNQS-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(NC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Topological Polar Surface Area: 50.4

Additional information on Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride

Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride (CAS No. 2411292-75-4): A Comprehensive Overview

Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride (CAS No. 2411292-75-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Isopropyl N-(1-piperidinyl)carbamate hydrochloride, has garnered attention due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structure, synthesis, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride is characterized by an iso-propyl group attached to a carbamate moiety, which is further linked to a piperidine ring. The presence of the hydrochloride salt form ensures solubility and stability in aqueous environments, making it suitable for various pharmaceutical applications. The synthesis of this compound typically involves the reaction of iso-propyl chloroformate with 4-amino piperidine, followed by the addition of hydrochloric acid to form the hydrochloride salt.

Pharmacological Properties

Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride exhibits a range of pharmacological properties that make it a promising candidate for drug development. Recent studies have shown that this compound has potent activity as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. Its ability to interact with these receptors suggests potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Neuroprotective Effects

One of the most intriguing aspects of Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride is its neuroprotective effects. In vitro studies have demonstrated that this compound can reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases and the need for effective therapeutic interventions. Further research is ongoing to elucidate the mechanisms underlying these neuroprotective effects and to explore their clinical implications.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride has been evaluated in several preclinical studies, with promising results. Early-stage clinical trials are currently underway to assess its safety and efficacy in human subjects. Preliminary data suggest that this compound may be effective in treating conditions such as chronic pain, anxiety disorders, and cognitive impairments associated with aging.

Safety Profile

The safety profile of Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully characterize its long-term safety and potential side effects.

Conclusion

In conclusion, Propan-2-yl N-piperidin-4-ylcarbamate;hydrochloride (CAS No. 2411292-75-4) is a promising compound with a diverse range of pharmacological properties. Its potential applications in the treatment of neurological disorders, chronic pain, and cognitive impairments make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the development of novel treatments for various medical conditions.